
An In-depth Technical Guide to the Acute and
Chronic Toxicity of Carbosulfan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbosulfan, a carbamate insecticide, is primarily utilized for the control of soil-dwelling and

foliar pests in a variety of agricultural crops. Its mode of action, like other carbamates, is the

inhibition of acetylcholinesterase (AChE), an enzyme critical for the proper functioning of the

nervous system. This inhibition leads to an accumulation of the neurotransmitter acetylcholine,

resulting in overstimulation of nerves, paralysis, and ultimately death in target insects.[1][2]

Carbosulfan itself is a pro-insecticide, which is metabolized to the more potent AChE inhibitor,

carbofuran.[3][4] This guide provides a comprehensive overview of the acute and chronic

toxicity of Carbosulfan, with a focus on data presentation, detailed experimental protocols, and

visualization of key pathways.

Data Presentation: Quantitative Toxicity Data
The following tables summarize the key quantitative toxicity data for Carbosulfan across

various species and exposure routes.

Table 1: Acute Toxicity of Carbosulfan
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Species
Route of
Administration

Parameter Value Reference(s)

Rat Oral LD50
90 - 250 mg/kg

bw
[3][5]

Rat Inhalation LC50 0.61 mg/L [3][5]

Rabbit Dermal LD50 >2000 mg/kg bw [3][5]

Table 2: Chronic Toxicity of Carbosulfan (No-Observed-
Adverse-Effect Level - NOAEL)
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Species
Duration of
Study

Key Effects NOAEL Reference(s)

Mouse 2-year

Reductions in

body weight,

inhibition of brain

and erythrocyte

cholinesterase

activity,

reductions in

spleen weight.

2.5 mg/kg

bw/day
[6]

Rat 2-year

Pathological

changes in the

eye, inhibition of

brain and

erythrocyte

cholinesterase

activity, body-

weight reduction.

1.0 mg/kg

bw/day
[3][6]

Dog 6-month

Effects on blood

chemistry,

occasional

reductions in

food

consumption and

body-weight

gain.

1.3 mg/kg

bw/day
[3]

Rat
3-generation

reproductive

Decreases in

body weight

(parental),

reductions in

litter size, pup

body weight, and

pup body-weight

gain (offspring).

1.3 mg/kg

bw/day
[6]
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Experimental Protocols
Detailed methodologies are crucial for the replication and interpretation of toxicological studies.

Below are representative protocols for key acute and chronic toxicity studies of Carbosulfan.

Acute Oral Toxicity Study in Rats (Adapted from OECD
Guideline 420)

Test Animals: Young adult, healthy, nulliparous, and non-pregnant female Wistar rats are

used. Animals are acclimated to the laboratory conditions for at least 5 days before the study.

[7]

Housing and Diet: Animals are housed in individual cages with controlled temperature and

humidity, and a 12-hour light/dark cycle. Standard laboratory rodent diet and water are

provided ad libitum, except for a fasting period of at least 16 hours before administration of

the test substance.[7]

Dose Administration: Carbosulfan is administered as a single oral dose by gavage. Corn oil

is a common vehicle used for administration.[3][7]

Observations:

Clinical Signs: Animals are observed for clinical signs of toxicity several times on the day

of administration and at least once daily for 14 days. Observations include changes in skin

and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and

central nervous system effects.[7] Signs of cholinesterase inhibition such as salivation,

lacrimation, tremors, and diarrhea are specifically monitored.[8]

Body Weight: Individual body weights are recorded shortly before administration, and then

weekly until the end of the 14-day observation period.[7]

Mortality: All mortalities are recorded.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy. Any macroscopic pathological findings are recorded.[7]

6-Month Chronic Toxicity Study in Dogs
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Test Animals: Purebred Beagle dogs, approximately 4-6 months of age at the start of the

study, are used. Animals are acclimated to the laboratory conditions before the study begins.

Housing and Diet: Dogs are housed individually in pens. A standard certified laboratory dog

diet is provided, and water is available ad libitum.

Dose Administration: Carbosulfan is administered orally in gelatin capsules daily for 6

months.

Observations and Examinations:

Clinical Observations: Cageside observations for signs of toxicity are made daily.

Body Weight and Food Consumption: Recorded weekly.

Ophthalmological Examination: Conducted before the study and at termination.

Hematology and Clinical Chemistry: Blood samples are collected at pre-test, 3 months,

and at termination for analysis of hematological and clinical chemistry parameters.

Urinalysis: Conducted at pre-test, 3 months, and at termination.

Cholinesterase Activity: Plasma and erythrocyte cholinesterase activities are measured at

specified intervals.

Pathology: At the end of the 6-month period, all animals are euthanized. A full necropsy is

performed, and a comprehensive set of tissues is collected for histopathological

examination. Organ weights are recorded.

2-Year Chronic Toxicity and Carcinogenicity Study in
Rats

Test Animals: Wistar rats, approximately 6-8 weeks old at the start of the study.

Housing and Diet: Animals are housed in a controlled environment with a standard diet.

Carbosulfan is incorporated into the diet at various concentrations.

Dose Administration: The test substance is administered in the diet for 104 weeks.
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Observations and Examinations:

Clinical Observations: Daily checks for signs of toxicity and twice-daily mortality checks.

Body Weight and Food Consumption: Recorded weekly for the first 13 weeks and bi-

weekly thereafter.

Hematology, Clinical Chemistry, and Urinalysis: Performed at 3, 6, 12, 18, and 24 months.

Cholinesterase Activity: Brain, erythrocyte, and plasma cholinesterase activities are

measured at termination.

Pathology: A complete gross necropsy is performed on all animals. A comprehensive list of

tissues and organs is collected for histopathological examination.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Acetylcholinesterase Inhibition Pathway by Carbosulfan.
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Caption: Metabolic Pathway of Carbosulfan.
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Caption: General Experimental Workflow for a Toxicity Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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